1-{N-[(2,5-dichlorophenyl)sulfonyl]-N-(2-phenylethyl)glycyl}piperidine-4-carboxamide

• IUPAC Name: 1-[2-[(2,5-dichlorophenyl)sulfonyl-(2-phenylethyl)amino]acetyl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H25Cl2N3O4S/c23-18-6-7-19(24)20(14-18)32(30,31)27(13-8-16-4-2-1-3-5-16)15-21(28)26-11-9-17(10-12-26)22(25)29/h1-7,14,17H,8-13,15H2,(H2,25,29)
• InChI Key: NEIMOFPAJZHALI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)CN(CCC2=CC=CC=C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C22H25Cl2N3O4S
• Molecular Weight: 498.4 g/mol

Description

1-{N-[(2,5-dichlorophenyl)sulfonyl]-N-(2-phenylethyl)glycyl}piperidine-4-carboxamide is a complex organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{N-[(2,5-dichlorophenyl)sulfonyl]-N-(2-phenylethyl)glycyl}piperidine-4-carboxamide typically involves multiple steps:

Formation of the sulfonyl chloride: The starting material, 2,5-dichlorobenzenesulfonyl chloride, is prepared by reacting 2,5-dichlorobenzenesulfonic acid with thionyl chloride.

Amidation reaction: The sulfonyl chloride is then reacted with glycine to form the sulfonyl glycine derivative.

Coupling with piperidine: The sulfonyl glycine derivative is coupled with piperidine-4-carboxamide under basic conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve optimization of reaction conditions to enhance yield and purity. This includes:

Catalysts: Use of specific catalysts to accelerate the reaction.

Temperature control: Maintaining optimal temperatures to ensure complete reactions.

Purification: Employing techniques such as recrystallization or chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

1-{N-[(2,5-dichlorophenyl)sulfonyl]-N-(2-phenylethyl)glycyl}piperidine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the sulfonyl group.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Solvents: Common solvents include dichloromethane, ethanol, and water.

Major Products

Oxidation: Produces sulfonic acids or sulfoxides.

Reduction: Yields amines or alcohols.

Substitution: Results in various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-{N-[(2,5-dichlorophenyl)sulfonyl]-N-(2-phenylethyl)glycyl}piperidine-4-carboxamide has several applications in scientific research:

Medicinal Chemistry: Investigated for its potential as a therapeutic agent due to its unique structure.

Organic Synthesis: Used as an intermediate in the synthesis of more complex molecules.

Biological Studies: Studied for its interactions with biological targets and potential pharmacological effects.

Industrial Applications: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-{N-[(2,5-dichlorophenyl)sulfonyl]-N-(2-phenylethyl)glycyl}piperidine-4-carboxamide involves its interaction with specific molecular targets. The sulfonyl and carboxamide groups are key functional groups that enable binding to enzymes or receptors, potentially inhibiting or modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

1-{N-[(2,5-dichlorophenyl)sulfonyl]-N-(2-phenylethyl)glycyl}piperidine-4-carboxamide: shares similarities with other sulfonylated piperidine derivatives.

Pyrrolidine derivatives: Compounds like pyrrolidine-2,5-diones and pyrrolidine-2-one exhibit similar structural features and biological activities.

Uniqueness

• The presence of both sulfonyl and carboxamide groups in 1-{N-[(2,5-dichlorophenyl)sulfonyl]-N-(2-phenylethyl)glycyl}piperidine-4-carboxamide makes it unique compared to other piperidine derivatives.
• Its specific substitution pattern and functional groups confer distinct chemical and biological properties, making it a valuable compound for research and development.